tert-butyl (3S)-3-(methylsulfamoyl)piperidine-1-carboxylate
Overview
Description
Tert-butyl (3S)-3-(methylsulfamoyl)piperidine-1-carboxylate, or TBMS, is an organosulfur compound with a variety of applications in organic synthesis and biochemistry. TBMS is a versatile reagent, used in a variety of reactions such as the synthesis of amines, peptides, and other compounds. TBMS is also used in biochemistry and pharmaceutical research as a reagent for the synthesis of intermediates for drug development. TBMS is a relatively new reagent and its potential applications are still being explored.
Scientific Research Applications
TBMS has a variety of applications in scientific research. It has been used as a reagent in the synthesis of amines, peptides, and other compounds. It has also been used in biochemistry and pharmaceutical research as a reagent for the synthesis of intermediates for drug development. In addition, TBMS has been used to study the mechanism of action of various drugs, as well as to study the biochemical and physiological effects of drugs.
Mechanism of Action
TBMS acts as a reagent in the synthesis of amines, peptides, and other compounds. It is also used in biochemistry and pharmaceutical research as a reagent for the synthesis of intermediates for drug development. TBMS has been used to study the mechanism of action of various drugs, as well as to study the biochemical and physiological effects of drugs.
Biochemical and Physiological Effects
TBMS has been used to study the biochemical and physiological effects of drugs. It has been used to study the effects of drugs on the metabolism, absorption, distribution, and excretion of drugs in the body. It has also been used to study the effects of drugs on the immune system, as well as to study the effects of drugs on the nervous system.
Advantages and Limitations for Lab Experiments
TBMS has several advantages for use in lab experiments. It is relatively inexpensive and easy to obtain, and it is relatively safe to handle. It is also a versatile reagent, and can be used in a variety of reactions. However, TBMS is not suitable for use in reactions involving strong acids or bases, as it can be easily decomposed.
Future Directions
The potential applications of TBMS are still being explored. Some potential future directions for TBMS include its use in the synthesis of peptides, peptidomimetics, and other bioactive compounds; its use in the synthesis of drugs, such as antibiotics; its use in the synthesis of catalysts; and its use in the synthesis of materials for use in nanotechnology. Additionally, TBMS could be used to study the effects of drugs on the immune system and the nervous system, as well as to study the metabolism, absorption, distribution, and excretion of drugs in the body.
Synthesis Methods
TBMS is synthesized by the reaction of tert-butyl isocyanate and methyl sulfamate. The reaction is carried out in an inert atmosphere, such as nitrogen or argon, at a temperature of 0-5 °C. The reaction is typically complete within 1-2 hours. The product is then isolated by simple filtration and washed with a suitable solvent such as ethyl acetate.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl (3S)-3-(methylsulfamoyl)piperidine-1-carboxylate involves the reaction of tert-butyl (3S)-3-hydroxypiperidine-1-carboxylate with methylsulfamoyl chloride in the presence of a base to form the desired product.", "Starting Materials": [ "tert-butyl (3S)-3-hydroxypiperidine-1-carboxylate", "methylsulfamoyl chloride", "base (e.g. triethylamine)" ], "Reaction": [ "Add methylsulfamoyl chloride to a solution of tert-butyl (3S)-3-hydroxypiperidine-1-carboxylate in a suitable solvent such as dichloromethane.", "Add a base such as triethylamine to the reaction mixture to facilitate the reaction.", "Stir the reaction mixture at room temperature for several hours.", "Extract the product with a suitable solvent such as ethyl acetate.", "Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.", "Concentrate the solution under reduced pressure to obtain the desired product as a white solid." ] } | |
CAS RN |
2679949-73-4 |
Product Name |
tert-butyl (3S)-3-(methylsulfamoyl)piperidine-1-carboxylate |
Molecular Formula |
C11H22N2O4S |
Molecular Weight |
278.4 |
Purity |
95 |
Origin of Product |
United States |
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